Cas no 40739-73-9 (2-nitro-7-Benzofuranol)

2-Nitro-7-Benzofuranol is a nitro-substituted benzofuran derivative characterized by the presence of a hydroxyl group at the 7-position and a nitro group at the 2-position of the benzofuran core. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The electron-withdrawing nitro group enhances reactivity in substitution and reduction reactions, while the hydroxyl group offers functionalization opportunities. Its structural features make it suitable for applications in heterocyclic chemistry, including the development of bioactive molecules or fluorescent probes. Careful handling is advised due to the nitro group's potential sensitivity.

2-nitro-7-Benzofuranol structure

Product Name:2-nitro-7-Benzofuranol

CAS No:40739-73-9

MF:C₈H₅NO₄

MW:179.129602193832

CID:332723

PubChem ID:170417

Update Time:2025-05-27

2-nitro-7-Benzofuranol Chemical and Physical Properties

Names and Identifiers

- 2-nitro-7-Benzofuranol
- 2-nitro-1-benzofuran-7-ol
- 7-Benzofuranol,2-nitro-
- 2-Nitro-7-hydroxybenzofuran
- 40739-73-9
- DTXSID40193723
- 2-Nitrobenzofuran-7-ol
- 2-nitro-benzofuran-7-ol
- 7-Benzofuranol, 2-nitro-
- A923348
- DB-164504
- DTXCID80116214
- MDL： MFCD15144219
- Inchi： 1S/C8H5NO4/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4,10H
- InChI Key： OORAPRXPQXVOLQ-UHFFFAOYSA-N
- SMILES： O1C(=CC2C=CC=C(C1=2)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 179.022
Monoisotopic Mass: 179.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.2A^2
XLogP3: 2.1

Experimental Properties

Density: 1.536
Boiling Point: 354.3°C at 760 mmHg
Flash Point: 168.1°C
Refractive Index: 1.694

2-nitro-7-Benzofuranol Security Information

Storage Condition：Sealed in dry,2-8°C

2-nitro-7-Benzofuranol Pricemore >>

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